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Introduction

Nitrosamine impurities have become a major concern for the pharmaceutical industry due to

their classification as probable human carcinogens.[1][2] Regulatory agencies worldwide now

mandate stringent control and monitoring of these impurities in active pharmaceutical

ingredients (APIs) and finished drug products.[3] High-Performance Liquid Chromatography

(HPLC), particularly when coupled with highly sensitive and selective detectors like mass

spectrometry (MS) and the thermal energy analyzer (TEA), has become an indispensable tool

for the detection and quantification of trace-level nitrosamines.[4][5]

This document provides detailed application notes and protocols for three common HPLC-

based methods for nitrosamine analysis: Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection,

and High-Performance Liquid Chromatography with Thermal Energy Analyzer (HPLC-TEA)

detection.
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This method is aligned with the principles outlined in the United States Pharmacopeia (USP)

General Chapter <1469> Procedure 3 for the quantification of six common nitrosamine

impurities in sartan APIs.[1][6]

Principle

This procedure utilizes the high selectivity and sensitivity of liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS) to accurately quantify nitrosamine impurities.[7] The

chromatographic separation isolates the target nitrosamines from the drug matrix, and the

MS/MS detector provides definitive identification and quantification through specific precursor-

to-product ion transitions (Multiple Reaction Monitoring - MRM). This approach allows for very

low limits of detection (LOD) and quantification (LOQ).[8]

Experimental Protocol

1. Standard and Sample Preparation

Internal Standard (ISTD) Solution: Prepare a solution containing isotopically labeled

standards (e.g., NDMA-d6, NDEA-d10, NMBA-d3, NDBA-d18) in water at appropriate

concentrations (e.g., 1-10 µg/mL).

Nitrosamine Stock Standard Solution: Prepare a mixed stock solution of nitrosamine

standards (e.g., NDMA, NDEA, NEIPA, NDIPA, NMBA, NDBA) in water. For example, a

mixture containing 200 ng/mL of each nitrosamine can be used.

Calibration Standards: Prepare a series of at least five calibration standards by diluting the

nitrosamine stock solution. The concentration range should bracket the expected impurity

levels and the established LOQ.

Sample Preparation:

Weigh 80 mg of the drug substance (e.g., Valsartan) into a 2 mL centrifuge tube.[9]

Add 1188 µL of diluent (1% formic acid in water) and 12 µL of the Internal Standard

solution.[9]
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Vortex the tube vigorously for 20 minutes at 2500 rpm (Note: vortexing time may need to

be optimized for different APIs; e.g., Losartan potassium should not be vortexed for more

than 5 minutes).[9]

Centrifuge the sample at 10,000 rpm for 10 minutes.[9]

Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.[9]

2. Chromatographic Conditions

HPLC System: A UHPLC or HPLC system capable of delivering reproducible gradients.

Column: Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm (or equivalent L1 packing).[8]

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Methanol or Acetonitrile.

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a

high percentage to elute all nitrosamines, followed by a re-equilibration step. Optimization is

required based on the specific analytes and column.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 - 20 µL.

3. Mass Spectrometer Conditions

Detector: Triple Quadrupole Mass Spectrometer.

Ion Source: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Monitor at least two specific precursor-product ion transitions for each

nitrosamine and its corresponding internal standard. These must be optimized for the

specific instrument.
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Quantitative Data Summary

The following table summarizes typical performance characteristics for the LC-MS/MS method

for nitrosamines in sartan drugs.

Nitrosamine LOD (ng/mL) LOQ (ng/mL)
Linearity
Range (ng/mL)

R²

NDMA ~0.2[10] ~0.4[10] 0.4 - 100 >0.998[4]

NDEA ~0.2[10] ~0.4[10] 0.4 - 100 >0.998[4]

NEIPA ~0.2[10] ~0.4[10] 0.4 - 100 >0.998[4]

NDIPA ~0.2[10] ~0.4[10] 0.4 - 100 >0.998[4]

NDBA ~0.2[10] ~0.4[10] 0.4 - 100 >0.998[4]

NMBA ~0.2[10] ~0.4[10] 0.4 - 100 >0.998[4]

Note: LOD/LOQ values are highly dependent on the instrument, matrix, and method specifics.

The values presented are representative.
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Caption: LC-MS/MS workflow for nitrosamine analysis in APIs.
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Application Note 2: Screening of Nitrosamines by
HPLC-UV
For laboratories without access to mass spectrometry, HPLC with UV detection can serve as a

valuable screening tool. While less sensitive and selective than LC-MS, it can reliably detect

several nitrosamine impurities at levels relevant for certain applications.[11]

Principle

This method separates nitrosamines from the API and other impurities using reversed-phase

HPLC. The nitrosamines are then detected by their ultraviolet (UV) absorbance, typically

between 220-254 nm.[2][12] This method is suitable for quantifying higher concentrations of

nitrosamines or for screening samples to identify those that require further analysis by a more

sensitive technique like LC-MS.

Experimental Protocol

1. Standard and Sample Preparation

Standard Solution: Prepare a mixed standard of the target nitrosamines (e.g., NDMA, NDEA,

NDIPA, NDBA) in a suitable solvent like methanol or a water/methanol mixture at a

concentration of approximately 1.0 mg/mL.[2]

Sample Preparation: Dissolve a known quantity of the drug substance (e.g., Valsartan,

Ranitidine) in a diluent (e.g., 80:20 water/methanol) to a final concentration of ~100 µg/mL.

[11] If necessary, centrifuge and filter the sample as described in the LC-MS/MS protocol.

2. Chromatographic Conditions

HPLC System: Standard HPLC system with a PDA or variable wavelength UV detector.

Column: Cogent Bidentate C18™, 4µm, 100Å, 4.6 x 150 mm or XSelect™ HSS T3, 5 µm,

4.6 x 250 mm.[11][12]

Mobile Phase A: DI Water + 0.1% Formic Acid.[2][12]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2][12]
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Gradient:

0-5 min: 10% B

5-25 min: Gradient to 80% B

25-30 min: Hold at 80% B

30-35 min: Return to 10% B and equilibrate

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 1-10 µL.[2]

Detection Wavelength: 230-254 nm.[2]

Quantitative Data Summary

The following table summarizes achievable quantification limits for the HPLC-UV method.

These limits are significantly higher than those achievable by LC-MS.

Nitrosamine Achievable LOQ (ng/mL)

NDMA 10[11]

NDEA 10[11]

NDIPA 10[11]

NMBA 20[11]

NEIPA 20[11]

NDBA 20[11]
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Caption: General workflow for nitrosamine screening by HPLC-UV.

Application Note 3: Selective Analysis of
Nitrosamines by HPLC-TEA
The Thermal Energy Analyzer (TEA) is a highly selective and sensitive detector for nitroso-

compounds, making it an excellent choice for nitrosamine analysis, especially in complex

matrices where MS may suffer from interference.[13][14]
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Following chromatographic separation by HPLC, the column effluent enters the TEA detector.

Inside a high-temperature pyrolyzer (~500°C), the heat selectively cleaves the weak N-NO

bond of nitrosamines, releasing a nitric oxide (•NO) radical.[14][15] This •NO radical then reacts

with ozone (O₃) in a reaction chamber, producing electronically excited nitrogen dioxide (NO₂).
As the NO₂ decays to its ground state, it emits light (chemiluminescence) in the near-infrared

region, which is detected by a photomultiplier tube.[14][15] The signal is directly proportional to

the amount of nitrosamine. This process is highly specific and avoids interference from other

nitrogen-containing compounds.[14]

Experimental Protocol

1. Sample Preparation

Sample preparation protocols are generally similar to those used for LC-MS analysis,

involving dissolution, extraction, and filtration to ensure a clean sample is introduced to the

system.

2. Chromatographic Conditions

HPLC System: Any standard HPLC system.

Column: Standard reversed-phase C18 or C8 columns are typically used.

Mobile Phase: The mobile phase must be compatible with the TEA detector. Non-volatile

buffers (e.g., phosphate) must be avoided. Volatile mobile phases like water, methanol, and

acetonitrile with volatile acids (e.g., formic acid) are suitable.

3. TEA Detector Conditions

Pyrolyzer Temperature: ~500 °C (optimized for N-NO bond cleavage).[14]

Oxygen/Ozone Supply: A continuous, stable supply is required for the chemiluminescent

reaction.

Cold Trap: Used to remove interfering components and solvents before the reaction

chamber.
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Vacuum: A stable vacuum is maintained in the reaction chamber.

Performance Characteristics

The TEA detector offers distinct advantages for nitrosamine analysis.

Parameter Description

Selectivity

Extremely high selectivity for N-nitroso

compounds, minimizing false positives from

matrix components.[13][16]

Sensitivity

High sensitivity, with detection limits often in the

low ppb range, comparable to some MS

methods.[13] Nitrogen chemiluminescence

sensitivity can be less than 2 pgN/second.[14]

Robustness

Generally considered a robust detector, less

susceptible to matrix suppression effects than

ESI-MS.

Application

Can be used for both volatile and non-volatile

nitrosamines, making it suitable for HPLC

coupling.[13]
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Caption: Principle of HPLC-Thermal Energy Analyzer (TEA) detection.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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